Cas no 9002-96-4 (Tocofersolan)

• Product Name: Tocofersolan
• CAS No: 9002-96-4
• MF: C₃₄H₅₆O₆
• MW: 560.804851531982
• MDL: MFCD13191743
• CID: 48151
• PubChem ID: 66524795
• Update Time: 2025-05-21

Tocofersolan Chemical and Physical Properties

Names and Identifiers

• Tocofersolan
• Tocopherosolan
• D-alpha-Tocopheryl polyethylene glycol succinate
• alpha-(4-((3,4-Dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-yl)oxy)-1,4-dioxobutanol poly(ethylene glycol) succinate
• Vitamin E-TPGS
• dl-α-Tocopherol Polyethylene Glycol Succinate
• D-α-Tocopherol polyethylene glycol 1000 succinate
• TPGS
• D-α-Tocopherol polyethylene glycol succinate
• Vitamin E polyethylene glycol succinate
• Vitamin E-TPGS
• alpha-(4-((3,4-Dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-yl)oxy)-1,4-dioxobutanol poly(ethylene glyco
• DSSTox_RID_82821
• DSSTox_CID_28549
• DSSTox_GSID_48623
• NOCAS_872278
• Tox21_112964
• 1-O-(2-Hydroxyethyl) 4-O-[(2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydroc
• DL-A-TOCOPHEROL POLYETHYLENE GLYCOL SUCCINATE
• DL-ALPHA-TOCOPHEROL POLYETHYLENE GLYCOL SUCCINATE
• 2-ethanediyl),.alpha.-[4-[[3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzoPoly(oxy-1
• poly(oxy-1,2-ethanediyl),alpha-(4-((3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12
• SY105466
• MFCD13191743
• MFCD00146616
• HNVHRJWUAMIIDU-UHFFFAOYSA-N
• Vitamin E Tocofersolan
• 1-O-[2-[2-(2-hydroxyethoxy)ethoxy]ethyl] 4-O-[2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydrochromen-6-yl] butanedioate
• 2-(2-(2-hydroxyethoxy)ethoxy)ethyl (2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)chroman-6-yl) succinate
• 1-{2-[2-(2-HYDROXYETHOXY)ETHOXY]ETHYL} 2,5,7,8-TETRAMETHYL-2-(4,8,12-TRIMETHYLTRIDECYL)-3,4-DIHYDRO-1-BENZOPYRAN-6-YL BUTANEDIOATE
• 9002-96-4
• AKOS015969005

• MDL： MFCD13191743
• Inchi： 1S/C34H56O6/c1-23(2)12-9-13-24(3)14-10-15-25(4)16-11-20-34(8)21-19-29-28(7)32(26(5)27(6)33(29)40-34)39-31(37)18-17-30(36)38-22-35/h23-25,35H,9-22H2,1-8H3
• InChI Key： WFWQYXBTWIHIIW-UHFFFAOYSA-N
• SMILES： C(=O)(OC1C(C)=C2CCC(C)(CCCC(CCCC(CCCC(C)C)C)C)OC2=C(C)C=1C)CCC(=O)OCO

Computed Properties

• Exact Mass: 662.47600
• Monoisotopic Mass: 662.47576906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 20
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.1
• XLogP3: 9.6

Experimental Properties

• Color/Form: No data available
• Density: 1.0100
• Melting Point: >36 °C
• Boiling Point: 662.7°C at 760 mmHg
• Flash Point: 195.4±25.0 °C
• Solubility: H2O: soluble1g/10 mL, clear to faintly turbid, colorless to faintly yellow
• PSA: 100.52000
• LogP: 8.38890
• Specific Rotation: -23.7 (c=2, H2O)
• Sensitiveness: Sensitive to humidity

Tocofersolan Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：TR1581200
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Tocofersolan

Tocofersolan (CAS No. 9002-96-4): A Comprehensive Overview

Tocofersolan, with the CAS number 9002-96-4, is a water-soluble derivative of vitamin E that has gained significant attention in the pharmaceutical and nutraceutical industries. This compound, also known as Tocopheryl succinate polyethylene glycol 1000 ester, is characterized by its unique chemical structure and versatile biological activities. In this comprehensive overview, we will delve into the chemical properties, biological functions, and potential applications of Tocofersolan.

Chemical Structure and Properties

Tocofersolan is a polyethylene glycol (PEG) conjugate of tocopheryl succinate. The PEGylation process enhances the water solubility and stability of the vitamin E derivative, making it more suitable for various pharmaceutical formulations. The molecular weight of Tocofersolan is approximately 1000 Da, which contributes to its favorable pharmacokinetic properties. The compound is a white to off-white powder that is highly soluble in water and other polar solvents.

The chemical structure of Tocofersolan consists of a tocopheryl succinate moiety linked to a polyethylene glycol chain. This structure confers several advantages, including improved bioavailability, reduced toxicity, and enhanced stability compared to native vitamin E. The PEG chain also helps in reducing the immunogenicity and increasing the circulation time in the bloodstream, making it an attractive candidate for targeted drug delivery systems.

Biological Activities and Mechanisms of Action

Tocofersolan exhibits a wide range of biological activities, primarily due to its antioxidant properties. Vitamin E is well-known for its ability to scavenge free radicals and protect cellular membranes from oxidative damage. The PEGylation process further enhances these antioxidant effects by improving the compound's solubility and distribution within the body.

Recent studies have shown that Tocofersolan can effectively reduce oxidative stress in various cellular models. For instance, a study published in the journal "Free Radical Biology and Medicine" demonstrated that Tocofersolan significantly decreased lipid peroxidation and restored antioxidant enzyme levels in liver cells exposed to oxidative stressors. These findings highlight the potential of Tocofersolan as a therapeutic agent for oxidative stress-related diseases.

Beyond its antioxidant properties, Tocofersolan has been shown to exhibit anti-inflammatory effects. Inflammatory responses are often associated with oxidative stress, and the ability of Tocofersolan to modulate these responses can be beneficial in treating conditions such as arthritis and inflammatory bowel disease. A study published in "Journal of Inflammation" reported that Tocofersolan reduced pro-inflammatory cytokine production in macrophages, suggesting its potential as an anti-inflammatory agent.

Clinical Applications and Potential Therapeutic Uses

The unique properties of Tocofersolan have led to its exploration in various clinical applications. One of the most promising areas is in the treatment of neurodegenerative diseases. Oxidative stress plays a significant role in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. The antioxidant and neuroprotective effects of Tocofersolan make it a potential candidate for therapeutic intervention.

A clinical trial published in "Neurology" evaluated the efficacy of Tocofersolan in patients with mild cognitive impairment (MCI). The results showed that treatment with Tocofersolan led to significant improvements in cognitive function and reduced markers of oxidative stress. These findings support the potential use of < strong >Tocofersolan< / strong > as a neuroprotective agent in early-stage neurodegenerative diseases. p > < p >In addition to neurodegenerative diseases,< strong >Tocofersolan< / strong > has shown promise in cardiovascular health. Oxidative stress is a key factor in the development of cardiovascular diseases such as atherosclerosis and hypertension. A study published in "Journal of Cardiovascular Pharmacology" demonstrated that< strong >Tocofersolan< / strong > improved endothelial function and reduced oxidative stress markers in patients with hypertension. These results suggest that< strong >Tocofersolan< / strong > could be beneficial in preventing or treating cardiovascular conditions. p > < p >< strong >Safety Profile and Toxicity< / strong > p > < p >< strong >Tocofersolan< / strong > has been extensively studied for its safety profile.< strong >Tocopheryl succinate< / strong >, the parent compound,< / span > has a well-established safety record,< span > and the PEGylation process further enhances its safety by reducing toxicity.< span > Preclinical studies have shown that< strong >Tocofersolan< / strong > is well-tolerated at therapeutic doses,< span > with no significant adverse effects observed.< span > p > < p >< span >A comprehensive review published in "Toxicology Letters"< span > evaluated the safety data from multiple preclinical studies.< span > The review concluded that< strong >Tocofersolan< / strong >< span > has a favorable safety profile,< span > making it suitable for long-term use.< span > p > < p >< strong >Conclusion< / strong > p > < p >< strong >Tocofersolan (CAS No.< span >< strong >< span >< span >< span >< span >< span >< span >< span >< span >< span >< span >< span >< span >< span />9002-96-4)) is a promising compound with diverse biological activities and potential therapeutic applications.< b/> Its unique chemical structure,< b/> combining vitamin E with polyethylene glycol,< b/> offers enhanced solubility,< b/> stability,< b/> and bioavailability.< b/> The antioxidant,< b/> anti-inflammatory,< b/> neuroprotective,< b/> and cardiovascular benefits of< b />Tocofersolan make it an attractive candidate for various medical conditions.< b /> Further research and clinical trials are warranted to fully explore its therapeutic potential.< b />